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Compound of Interest

Compound Name: 5-Bromonicotinic acid

Cat. No.: B110799 Get Quote

Essential Safety and Handling Guide for 5-
Bromonicotinic Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromonicotinic acid.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromonicotinic acid is classified as a hazardous substance that requires specific

precautions.[1][2][3] It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3][4][5] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

A summary of required PPE is provided in the table below.
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Protection Type Specific Equipment Purpose & Guidelines

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection.[1] A face shield

may be required for splash

risks.[2]

Must be tested and approved

under standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1][6]

Hand Protection

Appropriate protective gloves

(e.g., Nitrile or Butyl rubber).[1]

[6][7]

Select gloves based on an

evaluation of skin hazards,

duration of use, and chemical

resistance.[1]

Body Protection
Laboratory coat or appropriate

protective clothing.[1][4][6]

Prevents skin exposure.[6]

Contaminated clothing should

not be allowed out of the

workplace and must be

washed before reuse.[1][4][8]

Respiratory Protection
Use only in a well-ventilated

area or outdoors.[1][4]

If ventilation is inadequate,

dust is generated, or exposure

limits are exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[6]

Chemical and Physical Properties
Understanding the properties of 5-Bromonicotinic acid is fundamental to its safe handling.
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Property Value

Molecular Formula C6H4BrNO2[1][2]

Molecular Weight 202.01 g/mol [1]

Appearance White to slightly brown powder or crystal.[6]

Melting Point 178-180°C[1] or 184-187°C

Stability
Stable under recommended storage conditions.

[1][6]

Incompatibilities Strong oxidizing agents.[1][2][6]

Hazardous Decomposition
Carbon oxides, Nitrogen oxides (NOx),

Hydrogen bromide gas.[1][5][6]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[1][6]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of potential exposure.[2][5][6]

Safe Handling Protocol:

Preparation: Read the Safety Data Sheet (SDS) thoroughly before starting work. Ensure all

necessary PPE is available and in good condition.

Handling: Avoid all personal contact, including inhalation of dust.[4] Minimize dust generation

and accumulation.[1][6] Do not eat, drink, or smoke in the handling area.[2][4]

After Handling: Wash hands and any exposed skin thoroughly after handling.[1][4][6]

Remove contaminated clothing and wash it before reuse.[6][8]

Storage:
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Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidants.[5][6]

Keep the container tightly closed when not in use.[1][4][6]

The product should be stored locked up.[1][4][8]

Emergency and Disposal Plan
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8][9]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush skin with plenty of

soap and water for at least 15 minutes. Get medical attention if irritation occurs or persists.[4]

[6][8]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][4] If not breathing, give artificial respiration.[9] Seek medical attention if you feel

unwell.[1][8]

Ingestion: Do NOT induce vomiting.[6][9] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[6] Call a POISON CENTER or doctor

if you feel unwell.[4]

Spill Response:

Evacuate personnel from the area.

Wear full protective equipment as outlined in Section 1.

Avoid generating dust.[6]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

[6]

Prevent spillage from entering drains or water courses.[4]
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Disposal Plan:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[1]

Material should be disposed of at an approved waste disposal plant.[1][8] Whenever

possible, recycling is preferred to disposal or incineration.[2]

Safe Handling Workflow
The following diagram illustrates the procedural workflow for safely handling 5-Bromonicotinic
acid.
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Preparation Phase

Execution Phase

Post-Handling Phase

Disposal
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Doff & Clean/Dispose of PPE
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Bromonicotinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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